Cas no 14783-68-7 (Magnesium glycinate)

• Product Name: Magnesium glycinate
• CAS No: 14783-68-7
• MF: C₄H₈MgN₂O₄
• MW: 172.42232131958
• MDL: MFCD00274170
• CID: 183056
• PubChem ID: 84645
• Update Time: 2025-07-08

Magnesium glycinate Chemical and Physical Properties

Names and Identifiers

• Magnesium 2-aminoacetate
• Difloxacin (FDA)
• Magnesium chelazome
• Magnesium Clycinate
• magnesium diglycinate
• Magnesium bisglycinate
• Bis(glycinato)magnesium
• magnesium 2-azanylethanoate
• bis(glycinato-N,O)magnesium
• MAGNESIUM GLYCINATE
• Magnesium,bis(glycinato-kN,kO)-, (T-4)-
• Magnesium Glycinates
• Glycine magnesium
• 2-azaniumylacetate
• IFN18A4Y6B
• C4H8MgN2O4
• Magnesium glycinate [USAN]
• Glycine, magnesuim salt
• KSC492C3T
• AACACXATQSKRQG-UHFFFAOYSA-L
• DB11189
• AK103535
• Magnesium,bis(glycinato)- (6CI,7CI,8CI)
• AB0020568
• V1500
• Silicon dioxide
• DTXSID90163815
• MAGNESIUM GLYCINATE [VANDF]
• DA-65201
• 14783-68-7
• magnesium bis(glycinate)
• UNII-IFN18A4Y6B
• magnesium;2-aminoacetate
• Q19597808
• magnesium2-aminoacetate
• DTXCID9086306
• AKOS015915000
• AS-17715
• Magnesium, bis(glycinato-kappaN,kappaO)-, (T-4)-
• MAGNESIUM GLYCINATE [INCI]
• MAGNESIUM GLYCINATE [WHO-DD]
• SCHEMBL33936
• Magnesium 2-Aminoacetate xH2O
• NS00130050
• EINECS 238-852-2
• [(2-AMINOACETYL)OXY]MAGNESIO 2-AMINOACETATE
• O)magnesium
• Bis(glycinato-N
• Magnesium glycinate

• MDL： MFCD00274170
• Inchi： 1S/2C2H5NO2.Mg/c2*3-1-2(4)5;/h2*1,3H2,(H,4,5);/q;;+2/p-2
• InChI Key： AACACXATQSKRQG-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(CN)=O.[O-]C(CN)=O

Computed Properties

• Exact Mass: 172.03300
• Monoisotopic Mass: 172.0334484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132

Experimental Properties

• Melting Point: >360°C
• PSA: 132.30000
• LogP: -3.20940

Magnesium glycinate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Magnesium glycinate

Magnesium Glycinate: A Comprehensive Overview

Magnesium glycinate, also known as magnesium bisglycinate or magnesium (glycinate), is a bioavailable form of magnesium that has gained significant attention in the fields of nutrition, health, and medicine. With the CAS number 14783-68-7, this compound is widely recognized for its role in supporting various bodily functions, including muscle and nerve function, blood sugar regulation, and energy production. The compound is derived from the combination of magnesium ions and glycine, an amino acid known for its role in protein synthesis and as a neurotransmitter inhibitor.

Recent studies have highlighted the importance of magnesium glycinate in addressing magnesium deficiency, a condition that affects a significant portion of the global population. Magnesium deficiency can lead to a range of health issues, including muscle cramps, fatigue, and irregular heart rhythms. The bioavailability of magnesium glycinate is one of its most notable advantages. Compared to other forms of magnesium supplements, such as magnesium oxide or magnesium sulfate, magnesium glycinate is better absorbed by the human body due to its chelated structure. This makes it an ideal choice for individuals who struggle with digestive issues or have difficulty absorbing minerals.

The synthesis of magnesium glycinate involves the reaction of magnesium salts with glycine under controlled conditions. This process ensures that the resulting compound maintains its stability and bioavailability. The molecular structure of magnesium glycinate consists of two glycine molecules bound to a single magnesium ion, forming a stable complex that is easily transported across cell membranes. This unique structure not only enhances absorption but also reduces the risk of gastrointestinal discomfort often associated with other magnesium supplements.

One of the most promising areas of research involving magnesium glycinate is its potential role in improving cognitive function and mental health. Studies have shown that adequate magnesium levels are essential for maintaining brain health and preventing neurodegenerative diseases such as Alzheimer's and Parkinson's. Magnesium glycinate has been found to support synaptic plasticity, which is crucial for learning and memory processes. Additionally, it has been linked to reduced symptoms of anxiety and depression by modulating neurotransmitter activity and reducing oxidative stress.

In terms of applications, magnesium glycinate is commonly used in dietary supplements, sports nutrition products, and pharmaceutical formulations. Its high bioavailability makes it a preferred choice for athletes looking to enhance performance and recovery. Furthermore, it is often recommended by healthcare professionals as a safe and effective way to address magnesium deficiency without causing digestive side effects. The compound's versatility has also led to its inclusion in skincare products, where it helps in soothing irritated skin and promoting wound healing.

Recent advancements in nanotechnology have opened new avenues for enhancing the efficacy of magnesium glycinate further. Researchers are exploring the use of nano-sized particles to improve the compound's solubility and absorption rate. These innovations could potentially lead to more potent formulations that deliver higher concentrations of magnesium directly to target tissues.

In conclusion, magnesium glycinate (CAS No: 14783-68-7) stands out as a highly effective form of magnesium supplementation with numerous health benefits. Its superior bioavailability, combined with its ability to support various bodily functions, makes it an essential component in maintaining optimal health. As research continues to uncover new applications and mechanisms of action for this compound, its role in preventive medicine and therapeutic interventions is likely to expand further.